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Compound of Interest

Compound Name: 1,2,3-Trimethoxypropane

Cat. No.: B1593376

1,2,3-Trimethoxypropane: A Technical Guide to
Safety and Handling

For Researchers, Scientists, and Drug Development Professionals
Introduction

1,2,3-Trimethoxypropane (TMP), a glycerol-derived ether, is gaining attention as a potentially
"green" and low-toxicity solvent. Its favorable properties have led to its consideration in various
applications, including as a solvent for chemical reactions and for CO2 absorption.[1][2] This
technical guide provides a comprehensive overview of the available safety data and handling
precautions for 1,2,3-Trimethoxypropane to ensure its safe use in research and development
settings.

Physicochemical Properties

A summary of the key physicochemical properties of 1,2,3-Trimethoxypropane is presented in
Table 1. This data is essential for understanding its behavior under various experimental

conditions.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1593376?utm_src=pdf-interest
https://www.benchchem.com/product/b1593376?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg406.pdf
https://www.wisdomlib.org/concept/oecd-423-guidelines
https://www.benchchem.com/product/b1593376?utm_src=pdf-body
https://www.benchchem.com/product/b1593376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference
Molecular Formula CeH1403 [3]
Molecular Weight 134.17 g/mol [3]

CAS Number 20637-49-4 [3]
Appearance Colorless liquid [4]

Boiling Point 146 °C (at 1013 hPa)

Density 0.959 g/cm3 (at 20 °C)

Vapor Pressure

4.5 hPa (at 20 °C)

Solubility

Soluble in water

Flash Point

45 °C

Auto-ignition Temperature

Not determined

Toxicological Data

Toxicological studies on 1,2,3-Trimethoxypropane have been conducted following OECD

guidelines, indicating a low toxicity profile.[5] A summary of the available data is provided in

Table 2.
Endpoint Result Guideline Reference
o LD50 > 2000 mg/kg

Acute Oral Toxicity OECD 423 [5]

(rat)
) o Not sensitizing

Skin Sensitization ) ) OECD 406 [5]
(guinea pig)

Mutagenicity (Ames )
Non-mutagenic OECD 471 [5]

test)

o Low toxicity in aquatic

Ecotoxicity ] [5]
environments
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Experimental Protocols

The toxicological data presented above were obtained using standardized OECD test
guidelines. A brief overview of these methodologies is provided below.

o OECD Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method: This method involves
the administration of the test substance to animals in a stepwise procedure. The starting
dose level is selected from a series of fixed dose levels. The outcome of the test (survival or
death of the animals) determines the next step, allowing for the classification of the
substance into a specific toxicity class.[2][6][7][8][9]

o OECD Guideline 406: Skin Sensitization: This guideline describes two main types of tests in
guinea pigs: the guinea pig maximization test (GPMT) and the Buehler test. Both tests
involve an induction phase, where the animals are exposed to the test substance, followed
by a challenge phase to determine if a skin sensitization reaction has developed.[1][4][10]
[11][12]

o OECD Guideline 471: Bacterial Reverse Mutation Test (Ames Test): This in vitro assay uses
strains of Salmonella typhimurium and Escherichia coli to detect gene mutations. The test
assesses the ability of a substance to cause mutations that revert the bacteria from a state of
being unable to synthesize an essential amino acid to a state where they can.[13][14][15][16]
[17]

Hazard Identification and Classification

Based on the available data, 1,2,3-Trimethoxypropane is not classified as a hazardous
substance according to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS). The Safety Data Sheet from ChemicalBook indicates "no data available™ for
GHS classification, pictograms, and hazard statements, which often implies a non-hazardous
classification for substances that have been evaluated.[18] However, in the absence of a
harmonized classification, it is crucial to handle the substance with care, following good
laboratory practices.

Handling Precautions

To ensure the safe handling of 1,2,3-Trimethoxypropane, the following precautions should be
observed:
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e Ventilation: Handle in a well-ventilated place.[18]
o Personal Protective Equipment (PPE):
o Gloves: Wear suitable protective gloves.[18]
o Eye Protection: Wear safety glasses with side-shields or goggles.
o Lab Coat: Wear a standard laboratory coat.
e Hygiene: Avoid contact with skin and eyes.[18] Wash hands thoroughly after handling.

« Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools.
[18]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[18]

Emergency Procedures

First Aid Measures

The following first aid measures should be taken in case of exposure to 1,2,3-
Trimethoxypropane, based on the available Safety Data Sheet.[18]
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Exposure Route First Aid Action
) _ Rinse mouth with water.
Ingestion g Do NOT induce vomiting.

Rinse cautlous_ly with water for several minutes. Medical Attention
Remove contact lenses, if present and easy to do. Continue rinsing.

Eye Contact

[ Seek medical attention if symptoms persist.

Remove contaminated clothing.

Skin Contact
i oniec Wash skin with soap and plenty of water.

Inhalation Move to fresh air.
If breathing is difficult, give oxygen.

Click to download full resolution via product page
First Aid Procedures for 1,2,3-Trimethoxypropane Exposure

Fire-Fighting Measures

¢ Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[18]

¢ Specific Hazards: No specific hazards have been identified.

+ Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[18]
Accidental Release Measures

In the event of a spill, the following workflow should be followed to ensure a safe and effective

cleanup.
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Chemical Spill Occurs

Ensure adequate ventilation

Wear appropriate PPE
(gloves, goggles, lab coat)

Contain the spill with absorbent material
(e.g., sand, vermiculite)

Collect absorbed material into a
suitable, closed container for disposal

Clean the spill area with a suitable solvent

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Workflow for Handling a Chemical Spill of 1,2,3-Trimethoxypropane

Conclusion

1,2,3-Trimethoxypropane presents a low-hazard profile based on the currently available
toxicological data. However, as with any chemical, it should be handled with care in a
laboratory setting. Adherence to the handling precautions and emergency procedures outlined
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in this guide will help to ensure the safety of all personnel. Researchers should always consult
the most up-to-date Safety Data Sheet provided by their supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,2,3-Trimethoxypropane safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593376#1-2-3-trimethoxypropane-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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